![molecular formula C17H26O B3059044 2-Cyclohexyl-6-isobutyl-p-cresol CAS No. 93840-38-1](/img/structure/B3059044.png)
2-Cyclohexyl-6-isobutyl-p-cresol
Overview
Description
2-Cyclohexyl-6-isobutyl-p-cresol (known as Irgasan or Triclosan) is a synthetic organic compound that has been widely used as an antimicrobial agent in various products, including soaps, toothpaste, and cosmetics. It was first introduced in the 1960s and has since become one of the most commonly used antimicrobial agents due to its broad-spectrum activity against both gram-positive and gram-negative bacteria.
Mechanism of Action
Irgasan works by disrupting the bacterial cell membrane and inhibiting the activity of enzymes involved in bacterial cell wall synthesis. This disrupts the bacterial cell membrane and leads to cell death.
Biochemical and Physiological Effects:
Irgasan has been shown to have low toxicity in humans and has been used in various personal care products for decades. However, recent studies have suggested that prolonged exposure to Irgasan may have adverse effects on human health, including endocrine disruption and antibiotic resistance.
Advantages and Limitations for Lab Experiments
One advantage of using Irgasan in lab experiments is its broad-spectrum activity against a wide range of bacteria. However, one limitation is its potential for inducing antibiotic resistance in bacteria, which can make it difficult to use in long-term studies.
Future Directions
Future research on Irgasan could focus on developing alternative antimicrobial agents that are less likely to induce antibiotic resistance. Additionally, research could investigate the potential health effects of prolonged exposure to Irgasan and other antimicrobial agents. Finally, studies could investigate the use of Irgasan in combination with other antimicrobial agents to enhance its efficacy against drug-resistant bacteria.
Scientific Research Applications
Irgasan has been extensively studied for its antimicrobial properties and has been used in various scientific research applications. It has been shown to be effective against a wide range of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. It has also been used in studies investigating the efficacy of antimicrobial coatings on medical devices and surfaces.
properties
IUPAC Name |
2-cyclohexyl-4-methyl-6-(2-methylpropyl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26O/c1-12(2)9-15-10-13(3)11-16(17(15)18)14-7-5-4-6-8-14/h10-12,14,18H,4-9H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJDIASVKQBMHBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C2CCCCC2)O)CC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90239746 | |
Record name | 2-Cyclohexyl-6-isobutyl-p-cresol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90239746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93840-38-1 | |
Record name | 2-Cyclohexyl-4-methyl-6-(2-methylpropyl)phenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=93840-38-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Cyclohexyl-6-isobutyl-p-cresol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0093840381 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Cyclohexyl-6-isobutyl-p-cresol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90239746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyclohexyl-6-isobutyl-p-cresol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.089.867 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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